![molecular formula C16H20N2O6 B5873977 ethyl 1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxylate](/img/structure/B5873977.png)
ethyl 1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxylate, commonly known as EPPA, is an organic compound with the molecular formula C18H21N2O6. It is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPPA is a piperidine derivative that has a nitrophenyl group attached to its acetyl moiety.
Mechanism of Action
The mechanism of action of EPPA is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in various biological processes. EPPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the biosynthesis of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and the inhibition of COX-2 by EPPA may contribute to its anti-inflammatory effects. EPPA has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. The inhibition of HDACs by EPPA may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
EPPA has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of COX-2 and HDACs, as well as other enzymes and pathways involved in various biological processes. EPPA has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
EPPA has several advantages for use in lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities with high purity. It has been extensively studied for its biological activities and has been shown to exhibit a wide range of effects. However, there are also some limitations to the use of EPPA in lab experiments. It has not been extensively studied in vivo, and its effects in living organisms are not well understood. It may also have off-target effects that could complicate interpretation of experimental results.
Future Directions
There are several future directions for research on EPPA. One area of interest is the development of EPPA-based drugs for the treatment of various diseases, including inflammation, cancer, and neurodegenerative diseases. Another area of interest is the study of EPPA's mechanism of action, including its effects on various enzymes and pathways. Further research is also needed to better understand the potential advantages and limitations of EPPA for use in lab experiments and drug development.
Synthesis Methods
EPPA can be synthesized using a multi-step process that involves the reaction of piperidine with ethyl chloroacetate, followed by the reaction of the resulting compound with 4-nitrophenol. The final step involves the acetylation of the resulting compound with acetic anhydride. The synthesis of EPPA is a complex process that requires careful monitoring and control of reaction conditions to ensure high yields and purity.
Scientific Research Applications
EPPA has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. EPPA has been found to inhibit the activity of a key enzyme involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation and pain. EPPA has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and have been implicated in cancer and other diseases.
Properties
IUPAC Name |
ethyl 1-[2-(4-nitrophenoxy)acetyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O6/c1-2-23-16(20)12-7-9-17(10-8-12)15(19)11-24-14-5-3-13(4-6-14)18(21)22/h3-6,12H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PORJBFVHJANYHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)COC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.